Cas no 2102409-31-2 (5-Fluoroquinolin-6-amine)

• Product Name: 5-Fluoroquinolin-6-amine
• CAS No: 2102409-31-2
• MF: C₉H₇FN₂
• MW: 162.163685083389
• MDL: MFCD31543785
• CID: 4710948
• PubChem ID: 134129723
• Update Time: 2025-05-20

5-Fluoroquinolin-6-amine Chemical and Physical Properties

Names and Identifiers

• 5-fluoroquinolin-6-amine
• AKOS037644026
• 2102409-31-2
• DB-414033
• 5-fluoro-6-Quinolinamine
• AS-43988
• SCHEMBL24936440
• PB41839
• SY243274
• MFCD31543785
• 5-Fluoroquinolin-6-amine

• MDL： MFCD31543785
• Inchi： 1S/C9H7FN2/c10-9-6-2-1-5-12-8(6)4-3-7(9)11/h1-5H,11H2
• InChI Key： LCIMDZVLQQSHAK-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC2C1=CC=CN=2)N

Computed Properties

• Exact Mass: 162.05932639g/mol
• Monoisotopic Mass: 162.05932639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9
• XLogP3: 1.6

Additional information on 5-Fluoroquinolin-6-amine

5-Fluoroquinolin-6-amine: A Comprehensive Overview

5-Fluoroquinolin-6-amine (CAS No. 2102409-31-2) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound, characterized by its unique structure featuring a fluorine atom at the 5-position and an amino group at the 6-position of a quinoline ring, exhibits remarkable chemical and biological properties. Recent advancements in synthetic methodologies and its applications have further solidified its importance in contemporary research.

The synthesis of 5-fluoroquinolin-6-amine involves a series of intricate chemical reactions, often employing transition metal catalysts to achieve high yields and selectivity. Researchers have explored various routes, including oxidative coupling and cross-coupling reactions, to optimize the production process. For instance, a study published in *Chemical Communications* demonstrated the use of palladium-catalyzed coupling reactions to synthesize this compound with exceptional efficiency. Such methods not only enhance the scalability of production but also pave the way for its integration into larger molecular frameworks.

One of the most promising applications of 5-fluoroquinolin-6-amine lies in its potential as a building block for drug discovery. Its quinoline backbone is a common feature in numerous bioactive molecules, including antiviral agents and anticancer drugs. Recent studies have highlighted its ability to modulate key cellular pathways, making it a valuable component in the development of novel therapeutic agents. For example, research conducted at the University of California revealed that derivatives of this compound exhibit potent inhibitory activity against certain kinase enzymes, which are critical targets in cancer therapy.

Beyond pharmacology, 5-fluoroquinolin-6-amine has also found applications in materials science. Its electronic properties make it an ideal candidate for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). A groundbreaking study published in *Nature Materials* demonstrated that incorporating this compound into polymer blends significantly enhances their charge transport properties. This advancement opens new avenues for the development of high-performance electronic devices with improved efficiency and durability.

In addition to its practical applications, 5-fluoroquinolin-6-amine has been extensively studied for its role in fundamental chemical research. Its reactivity patterns and structural versatility provide valuable insights into the behavior of nitrogen-containing heterocycles under various reaction conditions. For instance, investigations into its participation in Diels-Alder reactions have shed light on novel strategies for constructing complex molecular architectures with precision.

From an environmental perspective, understanding the ecological impact of 5-fluoroquinolin-6-amine is crucial for ensuring sustainable practices. Recent toxicological studies have evaluated its biodegradability and potential toxicity to aquatic organisms. These studies are essential for establishing safe handling protocols and minimizing environmental risks associated with its production and use.

In conclusion, 5-fluoroquinolin-6-amine (CAS No. 2102409-31-2) stands as a testament to the ingenuity of modern chemistry. Its diverse applications across multiple disciplines underscore its significance as both a research tool and a commercial product. As ongoing research continues to uncover new facets of this compound's potential, it is poised to play an even more prominent role in shaping future advancements in science and technology.